Synthesis pathways for Methyl 1-(aminomethyl)cyclohexanecarboxylate hydrochloride
Synthesis pathways for Methyl 1-(aminomethyl)cyclohexanecarboxylate hydrochloride
An In-depth Technical Guide to the Synthesis of Methyl 1-(aminomethyl)cyclohexanecarboxylate Hydrochloride
Abstract
Methyl 1-(aminomethyl)cyclohexanecarboxylate hydrochloride is a crucial chemical intermediate, notably recognized for its role in the synthesis of gabapentin and other pharmacologically active compounds. This guide provides a detailed exploration of the primary synthetic pathways to this molecule, designed for researchers, chemists, and professionals in drug development. We will delve into the mechanistic underpinnings, provide step-by-step experimental protocols, and present quantitative data for two major routes: the Hofmann Rearrangement of 1,1-cyclohexanediacetic acid derivatives and the Catalytic Hydrogenation of a nitrile precursor. The causality behind experimental choices and the self-validating nature of the protocols are emphasized to ensure scientific integrity and practical applicability.
Introduction
Methyl 1-(aminomethyl)cyclohexanecarboxylate hydrochloride, with CAS number 227203-36-3, is a gamma-amino acid ester derivative.[1][2] Its structure, featuring a cyclohexane ring with both an aminomethyl group and a methyl carboxylate group attached to the same carbon, makes it a valuable building block in organic synthesis. Its primary significance lies in its role as a key intermediate in the production of gabapentin, an anticonvulsant and analgesic drug.[3][4] Understanding its synthesis is therefore fundamental for pharmaceutical manufacturing and process chemistry. This document outlines the most prevalent and industrially relevant methods for its preparation.
Pathway I: Synthesis via Hofmann Rearrangement
This pathway is one of the most established methods for industrial-scale gabapentin synthesis, and by extension, for its intermediates. The route begins with the readily available 1,1-cyclohexanediacetic acid and leverages a classical name reaction, the Hofmann rearrangement, to introduce the amine functionality.[5][6] The key transformation involves the conversion of a primary amide to a primary amine with the loss of one carbon atom as carbon dioxide.[7][8][9]
Mechanistic Overview
The synthesis proceeds through several distinct stages:
-
Imide Formation: 1,1-Cyclohexanediacetic acid is first converted to its corresponding cyclic imide, 3,3-pentamethylene glutarimide. This is typically achieved by reacting the diacid with a nitrogen source like urea or a mixture of acetic anhydride and ammonium acetate at high temperatures.[6][10]
-
Hofmann Rearrangement: The imide is treated with an alkaline solution of sodium hypohalite (e.g., sodium hypochlorite).[6][11] This initiates the Hofmann rearrangement, which proceeds through an N-haloimide and an isocyanate intermediate. Intramolecular cyclization of the isocyanate leads to the formation of a key lactam, 2-azaspiro[4.5]decan-3-one (often referred to as gabalactam).[5][11]
-
Lactam Hydrolysis: The stable gabalactam ring is opened via acid hydrolysis, typically using concentrated hydrochloric acid, to yield 1-(aminomethyl)cyclohexaneacetic acid hydrochloride (gabapentin hydrochloride).[11]
-
Esterification: The final step is the esterification of the carboxylic acid group. This is selectively accomplished using methanol in the presence of an acid catalyst or a reagent like thionyl chloride, which also ensures the amine remains protonated as the hydrochloride salt.[12][13]
Visualization of Pathway I
Caption: Workflow for the Hofmann Rearrangement route.
Experimental Protocol for Pathway I
| Stage | Step | Procedure |
| 1. Imide Formation | 1.1 | In a reaction vessel, combine 1,1-cyclohexanediacetic acid and urea (molar ratio approx. 1:1.5).[10] |
| 1.2 | Heat the mixture to 150-180°C and maintain for 2-3 hours until the reaction is complete (monitored by TLC or HPLC).[10] | |
| 1.3 | Cool the reaction mass and recrystallize from a suitable solvent to yield pure 3,3-pentamethylene glutarimide. | |
| 2. Hofmann Rearrangement | 2.1 | Dissolve 3,3-pentamethylene glutarimide in an aqueous solution of sodium hydroxide.[6] |
| 2.2 | Cool the solution (e.g., to 0-5°C) and slowly add an aqueous solution of sodium hypochlorite, maintaining the temperature.[11] | |
| 2.3 | After the addition is complete, allow the mixture to warm and stir until the rearrangement is complete. | |
| 2.4 | Extract the resulting gabalactam with an organic solvent (e.g., toluene or dichloromethane).[11] | |
| 3. Lactam Hydrolysis | 3.1 | Dissolve the crude gabalactam in concentrated hydrochloric acid (e.g., 33% w/w).[11] |
| 3.2 | Heat the solution under vigorous stirring to 95-100°C and maintain for 15-25 hours.[11] | |
| 3.3 | Cool the reaction mass (e.g., to 40-45°C) and add a hydrocarbon solvent like toluene to precipitate the product.[11] | |
| 3.4 | Filter the solid and wash to obtain gabapentin hydrochloride. | |
| 4. Esterification | 4.1 | Suspend gabapentin hydrochloride in anhydrous methanol at 0°C.[12] |
| 4.2 | Add thionyl chloride dropwise while stirring, maintaining the low temperature.[12][13] | |
| 4.3 | Allow the reaction to warm to room temperature and then heat to reflux for 2-4 hours until esterification is complete. | |
| 4.4 | Cool the solution and remove the solvent under reduced pressure to yield the crude product. | |
| 4.5 | Recrystallize from a suitable solvent system (e.g., methanol/ether) to obtain pure Methyl 1-(aminomethyl)cyclohexanecarboxylate hydrochloride. |
Quantitative Data Summary for Pathway I
| Reactant / Product | Molecular Formula | Molecular Weight ( g/mol ) | Typical Molar Ratio | Typical Yield |
| 1,1-Cyclohexanediacetic Acid | C₁₀H₁₆O₄ | 200.23 | 1.0 | N/A |
| Gabalactam | C₉H₁₅NO | 153.22 | - | >85% (from imide) |
| Gabapentin HCl | C₉H₁₈ClNO₂ | 207.70 | - | >85% (from lactam)[11] |
| Methyl 1-(aminomethyl)cyclohexanecarboxylate HCl | C₉H₁₈ClNO₂ | 207.70 | - | >90% (from acid)[12][13] |
Pathway II: Synthesis via Catalytic Hydrogenation
An alternative and efficient route involves the reduction of a nitrile group to a primary amine. This method avoids the use of halogenated reagents and often proceeds under milder conditions, which can be advantageous for industrial applications.
Mechanistic Overview
-
Starting Material: The key precursor for this route is 1-cyanocyclohexaneacetic acid.
-
Catalytic Hydrogenation: The cyano group is reduced to a primary aminomethyl group. This is a classic transformation achieved through catalytic hydrogenation. A metal catalyst, such as Raney Nickel or Palladium on Carbon (Pd/C), is used in a hydrogen atmosphere.[14] The reaction is typically carried out in a solvent like methanol or an aqueous medium.
-
Esterification: Following the reduction, the resulting 1-(aminomethyl)cyclohexaneacetic acid (gabapentin) is esterified as described in Pathway I to yield the final hydrochloride salt of the methyl ester.
Visualization of Pathway II
Caption: Workflow for the Catalytic Hydrogenation route.
Experimental Protocol for Pathway II
| Stage | Step | Procedure |
| 1. Catalytic Hydrogenation | 1.1 | Charge a hydrogenation reactor with 1-cyanocyclohexaneacetic acid and a suitable solvent (e.g., methanol).[14] |
| 1.2 | Add the catalyst (e.g., Raney Nickel or 10% Pd/C) to the mixture.[14] | |
| 1.3 | Seal the reactor, purge with nitrogen, and then pressurize with hydrogen gas (e.g., to 1 MPa).[14] | |
| 1.4 | Stir the reaction mixture at a controlled temperature (e.g., 30-70°C) for several hours until hydrogen uptake ceases.[14] | |
| 1.5 | Depressurize the reactor, filter off the catalyst, and concentrate the filtrate to obtain crude 1-(aminomethyl)cyclohexaneacetic acid. | |
| 2. Esterification | 2.1 | Suspend the crude amino acid in anhydrous methanol at 0°C. |
| 2.2 | Add thionyl chloride dropwise while stirring.[12] | |
| 2.3 | Heat the reaction to reflux for 2-4 hours. Monitor for completion by TLC or LC-MS. | |
| 2.4 | Cool the reaction mixture and remove the solvent under reduced pressure. | |
| 2.5 | Purify the resulting solid by recrystallization to yield the final product. |
Quantitative Data Summary for Pathway II
| Reactant / Product | Molecular Formula | Molecular Weight ( g/mol ) | Catalyst Loading | Typical Yield |
| 1-Cyanocyclohexaneacetic Acid | C₉H₁₃NO₂ | 167.21 | N/A | N/A |
| 1-(aminomethyl)cyclohexaneacetic acid | C₉H₁₇NO₂ | 171.24 | ~5-10 wt% | High |
| Methyl 1-(aminomethyl)cyclohexanecarboxylate HCl | C₉H₁₈ClNO₂ | 207.70 | N/A | >90% (from acid)[12][13] |
Product Characterization
The identity and purity of the synthesized Methyl 1-(aminomethyl)cyclohexanecarboxylate hydrochloride should be confirmed using standard analytical techniques:
-
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical structure, including the presence of the methyl ester, the cyclohexane ring protons, and the aminomethyl group.
-
Infrared (IR) Spectroscopy: To identify characteristic functional groups, such as the ester carbonyl (C=O) stretch (~1740 cm⁻¹) and the N-H bends of the ammonium salt.
-
Mass Spectrometry (MS): To confirm the molecular weight of the cation.
-
High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.
Safety and Handling
The synthesis pathways described involve hazardous materials and reactions that should only be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment (PPE).
-
Corrosive Reagents: Concentrated hydrochloric acid and thionyl chloride are highly corrosive and release toxic fumes.
-
Alkaline Solutions: Sodium hydroxide and sodium hypochlorite are corrosive and can cause severe skin burns.
-
Flammable Solvents: Organic solvents such as methanol, toluene, and ether are flammable.
-
Hydrogen Gas: Hydrogen is highly flammable and explosive. Hydrogenation reactions must be conducted in specialized pressure-rated equipment.
Conclusion
The synthesis of Methyl 1-(aminomethyl)cyclohexanecarboxylate hydrochloride can be effectively achieved through multiple robust pathways. The Hofmann rearrangement route, starting from 1,1-cyclohexanediacetic acid, is a well-documented and industrially proven method. The catalytic hydrogenation of a nitrile precursor offers a high-yielding alternative with a different set of process considerations. The choice of pathway depends on factors such as the availability of starting materials, scalability, cost, and environmental considerations. The protocols and data provided in this guide serve as a comprehensive resource for the successful synthesis and analysis of this important pharmaceutical intermediate.
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